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Chemical Profile of TEAC

The table below summarizes the key identifiers and properties of Tetraethylammonium Chloride (TEAC)

from established chemical data [1].

Property Description

IUPAC Name N,N,N-Triethylethanaminium chloride [1]
Chemical Formula [N(CH2CHs3)4]Cl or [NEt4]CI [1]

Molar Mass 165.71 g-mol—* [1]

Appearance Colorless, deliquescent crystalline solid [1]
Melting Point 360 °C (for the tetrahydrate form) [1]

Solubility Highly soluble in water [1]

Primary Role Source of tetraethylammonium ions ([NEta]*) [1]
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Known Synthetic Applications and Limitations

TEAC can function as a phase-transfer catalyst (PTC), facilitating reactions between reagents in
immiscible phases (e.g., organic and aqueous) by transferring the active species into the organic phase [1]. Its

effectiveness is highly dependent on the specific reaction and can differ from other tetraethylammonium

salts.

The following diagram outlines the general workflow for employing TEAC as a co-catalyst, incorporating

key decision points based on literature findings [1].
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¢ Reactions with Reported Efficacy: TEAC has been shown to produce better yields than TEAB or
TEAI as a co-catalyst in the palladium-catalyzed synthesis of diarylureas from arylamines,
nitroaromatics, and carbon monoxide [1].

¢ Reactions with Reported Limitations: In other reactions, such as the 2-hydroxyethylation of
carboxylic acids using ethylene carbonate, or as a PTC in the dialkylation of aniline, TEAC was found
to be less effective than TEAB or TEAI [1].
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Critical Handling and Stability Information

For experimental protocols, careful handling is required due to the compound's inherent properties and

stability [1].

Aspect Protocol Consideration

Atmosphere Handle under inert atmosphere (e.g., N2). TEAC is hygroscopic [1].

Stability Avoid prolonged heating. Decomposes via Hofmann elimination to triethylamine
hydrochloride, HCI, and ethylene [1].

Toxicity Toxicity is attributed to the tetraethylammonium ion. Acute toxicity (mouse, p.0.) is ~900
mg/kg [1].

Suggestions for Further Research

The search results indicate that specific, detailed protocols for TEAC as a co-catalyst are not widely covered

in the general literature. To acquire more advanced information, you may find it helpful to:

e Consult Specialized Databases: Search platforms like SciFinder, Reaxys, or specialized organic
chemistry journals using more specific terms such as "tetraethylammonium chloride phase
transfer catalysis" or "[NEt4]CI co-catalyst" along with your reaction of interest.

¢ Explore Related Catalysts: Given the variable performance of TEAC, investigating other quaternary
ammonium salts (e.g., benzyltriethylammonium chloride) or phosphonium salts might be
productive [2]. The field of lonic Liquids also offers a wide range of tunable catalysts for
transesterification and other reactions [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [TEAC as co-catalyst in organic synthesis reactions]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b566236#teac-as-co-

catalyst-in-organic-synthesis-reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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